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Abstract

2-Methyl 5-cyclohexylpentanol, a C12 aliphatic alcohol, is utilized in various industrial and
consumer applications. Understanding its environmental fate and degradation is critical for a
comprehensive risk assessment. This technical guide synthesizes the currently available
information on the environmental behavior of this compound. While specific experimental data
for 2-Methyl 5-cyclohexylpentanol is limited in publicly accessible literature, this document
provides an overview of its expected environmental pathways based on its chemical class and
regulatory classifications. It also outlines the standard experimental protocols used to
determine the environmental fate of such substances.

Physicochemical Properties and Environmental
Classification

A summary of the key physicochemical properties of 2-Methyl 5-cyclohexylpentanol is
presented in Table 1. These properties influence its distribution and behavior in the
environment.

Table 1: Physicochemical Properties of 2-Methyl 5-cyclohexylpentanol
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Property Value Source

Molecular Formula C12H240 PubChem[1]
Molecular Weight 184.32 g/mol PubChem[1]
Calculated LogP 4.5 PubChem[1]

H400: Very toxic to aquatic
GHS Classification lifeH410: Very toxic to aguatic PubChem[1]

life with long lasting effects

The high calculated octanol-water partition coefficient (LogP) suggests a tendency for this
substance to associate with organic matter in soil and sediment rather than remaining in the
water column. The Globally Harmonized System (GHS) classification indicates significant
potential for adverse effects on aquatic ecosystems[1].

Environmental Fate Pathways

The environmental fate of a chemical is governed by a combination of transport and
degradation processes. For 2-Methyl 5-cyclohexylpentanol, these pathways are expected to
include biodegradation, and to a lesser extent, abiotic processes like hydrolysis and photolysis.
Due to its low water solubility, partitioning to soil and sediment is a significant distribution
mechanism.
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Caption: Potential environmental fate pathways for 2-Methyl 5-cyclohexylpentanol.

Biodegradation

While specific studies on 2-Methyl 5-cyclohexylpentanol are not readily available, long-chain
aliphatic alcohols are generally known to be biodegradable. The rate and extent of
biodegradation are crucial determinants of the overall environmental persistence of the

substance.

Expected Biodegradability

Based on its chemical structure as a long-chain alcohol, 2-Methyl 5-cyclohexylpentanol is
anticipated to be susceptible to microbial degradation. However, without experimental data, it is
not possible to definitively classify it as "readily biodegradable” or "inherently biodegradable.” A
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safety assessment of a structurally similar compound, 2-methyl-5-phenylpentanol, indicated
that it was not considered Persistent, Bioaccumulative, and Toxic (PBT), suggesting some level
of biodegradability[2].

Standard Experimental Protocol: OECD 301F (Ready
Biodegradability)

To determine if a substance is readily biodegradable, the OECD 301F guideline, also known as
the Manometric Respirometry Test, is commonly employed.

Objective: To assess the potential for rapid and ultimate biodegradation of the test substance in
an aerobic agueous medium.

Methodology:

o Test System: A defined volume of mineral medium containing a known concentration of the
test substance (as the sole source of organic carbon) is inoculated with a small number of
microorganisms from a mixed population (e.g., activated sludge from a wastewater treatment
plant).

 Incubation: The test vessels are incubated in the dark at a constant temperature (typically
20-24°C) for 28 days.

o Measurement: The consumption of oxygen is measured over the 28-day period using a
manometric respirometer. The amount of oxygen consumed is proportional to the extent of
biodegradation.

o Control and Reference: A blank control (inoculum only) is run to measure endogenous
respiration, and a reference compound (e.g., sodium benzoate) is tested to ensure the
viability of the inoculum.

o Data Analysis: The percentage of biodegradation is calculated as the ratio of the biological
oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradabile if it reaches at least 60% of its ThOD within a 10-day window during
the 28-day test period.
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Caption: Workflow for a typical OECD 301F Ready Biodegradability test.
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Other Environmental Fate Processes

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by reacting with
water. Alcohols, such as 2-Methyl 5-cyclohexylpentanol, are generally stable to hydrolysis

under environmentally relevant pH conditions (pH 4-9). Therefore, this degradation pathway is
expected to be negligible.

Photolysis

Photolysis is the degradation of a molecule by light. While direct photolysis in water is unlikely
for this compound as it does not contain chromophores that absorb light in the environmentally
relevant spectrum (>290 nm), indirect photolysis through reaction with photochemically
generated reactive species (e.g., hydroxyl radicals) in the atmosphere or water could occur.
However, this is generally considered a minor degradation pathway for such compounds in the
aguatic environment.

Adsorption and Mobility in Soil

The high calculated LogP of 4.5 suggests that 2-Methyl 5-cyclohexylpentanol will have a
strong tendency to adsorb to organic matter in soil and sediment. This would result in low
mobility in soil, reducing the likelihood of it leaching into groundwater. The soil organic carbon-
water partitioning coefficient (Koc) is a key parameter for assessing this, and it can be
estimated using QSARs in the absence of experimental data.

Data Gaps and Future Research

There is a clear lack of publicly available experimental data on the environmental fate and
degradation of 2-Methyl 5-cyclohexylpentanol. To perform a comprehensive environmental
risk assessment, the following studies are recommended:

o Ready Biodegradability Test (e.g., OECD 301F): To determine its potential for rapid and
ultimate biodegradation.

o Soil Adsorption-Desorption Study (e.g., OECD 106): To experimentally determine the Koc
value and confirm its expected low mobility in soll.
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e Agquatic Toxicity Testing (e.g., OECD 201, 202, 203): To determine the acute and chronic
toxicity to algae, daphnids, and fish, which would provide more detailed data than the current
GHS classification.

Conclusion

2-Methyl 5-cyclohexylpentanol is classified as very toxic to aquatic life with long-lasting
effects, highlighting the importance of understanding its environmental behavior. Based on its
chemical class, it is expected to biodegrade and exhibit low mobility in soil due to strong
adsorption. However, the lack of specific experimental data necessitates a cautious approach
to its environmental risk assessment. The generation of empirical data through standardized
OECD test guidelines is crucial for a more definitive characterization of its environmental fate
and persistence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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